Cas no 13141-47-4 (Benzofuran, 2-propyl-)
Benzofuran, 2-propyl- structure
Product Name:Benzofuran, 2-propyl-
CAS No:13141-47-4
MF:C11H12O
MW:160.212383270264
CID:1232561
Update Time:2024-08-04
Benzofuran, 2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 2-propyl-
- 2-propyl-1-benzofuran
-
- Inchi: 1S/C11H12O/c1-2-5-10-8-9-6-3-4-7-11(9)12-10/h3-4,6-8H,2,5H2,1H3
- InChI Key: UKYIWGPUGDLWFB-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C=C1CCC
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.0195 g/cm3(Temp: 10.5 °C)
- Boiling Point: 107-108 °C(Press: 12.5 Torr)
- PSA: 13.14
Benzofuran, 2-propyl- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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